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Compound of Interest

Compound Name: JHU-083

Cat. No.: B15613222

Get Quote

Technical Support Center: JHU-083
This guide provides detailed information on the stability, storage, and handling of JHU-083 for

research purposes. Please review this information carefully to ensure the integrity of your

experiments.

Frequently Asked Questions (FAQs)
Q1: What is JHU-083? JHU-083 is an experimental, orally bioavailable prodrug of the

glutamine antagonist 6-diazo-5-oxo-L-norleucine (DON).[1][2][3][4] As a prodrug, it is designed

to be cleaved in vivo to release its active form, DON.[4] JHU-083 has been investigated for its

potential in treating various conditions, including several types of cancer, by inhibiting

glutaminase activity.[4][5][6][7]

Q2: How should I store the solid (powder) form of JHU-083? The solid form of JHU-083 should

be stored at -20°C in the dark.[8] It is recommended to keep the compound in a tightly sealed

container to protect it from moisture.

Q3: What is the expected shelf-life of solid JHU-083? When stored correctly at -20°C, the solid

powder is stable for at least 2 to 3 years.[1][8]
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Q4: Are solutions of JHU-083 stable? No, solutions of JHU-083 are generally unstable and it is

strongly recommended to prepare them fresh for each experiment.[2][8] Do not store JHU-083
in solution for extended periods. For in vivo experiments, working solutions should be prepared

and used on the same day.[2]

Q5: My JHU-083 solution appears cloudy or has precipitated. What should I do? Cloudiness or

precipitation indicates that the compound may have fallen out of solution. This can happen if

the solubility limit is exceeded or if the solvent has absorbed moisture, which can reduce

solubility, particularly in DMSO.[8] Refer to the Troubleshooting Guide diagram below. Gentle

warming or vortexing may help redissolve the compound, but if precipitation persists, it is best

to discard the solution and prepare a fresh one using anhydrous solvent.

Q6: Are there visible signs of degradation for JHU-083? Visible signs of degradation for the

solid compound can include a change in color or texture. For solutions, any unexpected color

change, cloudiness, or precipitation that cannot be resolved by gentle warming may indicate

degradation or poor solubility. Due to the inherent instability of JHU-083 in solution, the most

reliable practice is to always prepare it fresh.[2][8]

Quantitative Data Summary
The following tables summarize the key storage and solubility parameters for JHU-083.

Table 1: Storage Conditions and Stability of Solid JHU-083

Parameter Value Source(s)

Storage Temperature -20°C (in the dark) [8]

Stability (Powder) ≥ 2 - 3 years [1][8]

Stability (Solution) Unstable, prepare fresh [2][8]

Table 2: Solubility of JHU-083 in Common Solvents
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Solvent Solubility Notes Source(s)

DMSO
62 mg/mL (~198.5

mM)

Use fresh, anhydrous

DMSO as moisture

can reduce solubility.

[8]

DMSO
1-10 mg/mL

(Sparingly soluble)

An alternative

solubility range

reported.

[1]

Ethanol 15 mg/mL [8]

Water 8 mg/mL [8]

Acetonitrile
0.1-1 mg/mL (Slightly

soluble)
[1]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration DMSO Stock Solution (In Vitro)

This protocol is for preparing a concentrated stock solution for use in cell culture experiments.

Preparation: Allow the JHU-083 vial to equilibrate to room temperature before opening to

prevent moisture condensation.

Solvent Addition: Use fresh, anhydrous DMSO to prepare the stock solution.[8] Moisture-

absorbing DMSO can significantly reduce solubility.[8]

Dissolution: Add the appropriate volume of DMSO to the vial to achieve the desired

concentration (e.g., for a 62 mg/mL stock, add 1 mL of DMSO to 62 mg of JHU-083).

Mixing: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.

Gentle warming (to no more than 37°C) can be used to aid dissolution if necessary.

Usage: Use the solution immediately for dilutions into your cell culture media.[2][8] Do not

store the stock solution.

Protocol 2: Preparation of a Formulation for Oral Administration (In Vivo)

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.selleckchem.com/products/jhu-083.html
https://www.caymanchem.com/product/40642/jhu083
https://www.selleckchem.com/products/jhu-083.html
https://www.selleckchem.com/products/jhu-083.html
https://www.caymanchem.com/product/40642/jhu083
https://www.benchchem.com/product/b15613222/docs?utm_src=pdf-body#jhu-083-stability-and-storage-conditions
https://www.selleckchem.com/products/jhu-083.html
https://www.selleckchem.com/products/jhu-083.html
https://www.benchchem.com/product/b15613222/docs?utm_src=pdf-body#jhu-083-stability-and-storage-conditions
https://www.medchemexpress.com/jhu-083.html
https://www.selleckchem.com/products/jhu-083.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613222?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Two main types of vehicles have been used in publications: a multi-component system for oral

administration and a simpler sterile buffer system.

Method A: Multi-component Vehicle[8]

This method creates a vehicle suitable for oral gavage. The example below is for preparing a 1

mL final working solution.

Prepare DMSO Stock: First, prepare a concentrated stock solution in fresh DMSO (e.g., 62

mg/mL) as described in Protocol 1.

Initial Dilution: In a sterile tube, add 50 µL of the clarified DMSO stock solution to 400 µL of

PEG300. Mix evenly until the solution is clear.

Add Surfactant: To the PEG300/DMSO mixture, add 50 µL of Tween80. Mix again until the

solution is clear.

Final Dilution: Add 500 µL of sterile double-distilled water (ddH₂O) to bring the final volume to

1 mL.

Administration: Mix the final solution thoroughly. This mixed solution should be used

immediately for optimal results.[8]

Method B: Sterile Buffer Vehicle[9]

This is a simpler method reported for in vivo studies.

Preparation: Allow the JHU-083 vial to equilibrate to room temperature.

Dissolution: Dissolve the required amount of JHU-083 directly in sterile Phosphate Buffered

Saline (PBS) to the desired final concentration for dosing.[9][10]

Mixing: Vortex until the compound is fully dissolved.

Administration: Administer the freshly prepared solution via oral gavage.[9]
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JHU-083 Handling and Preparation Workflow
The following diagram outlines the recommended workflow from receiving the compound to its

final use.

Storage

Solution Preparation (Perform on day of use)

Experimental Use

Receive JHU-083 (Solid)

Store at -20°C in Dark

Immediately upon receipt

Equilibrate Vial to RT

Add Anhydrous Solvent
(e.g., DMSO, PBS)

Vortex/Mix to Dissolve

Use for In Vitro Assay Use for In Vivo Dosing

Discard Unused Solution

After experiment After experiment

Click to download full resolution via product page
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Caption: Workflow for proper handling and fresh preparation of JHU-083 solutions.

Troubleshooting Guide for JHU-083 Experiments
Use this decision tree if you encounter unexpected or inconsistent results in your experiments

involving JHU-083.

Unexpected Experimental Results?

Was the JHU-083 solution
prepared fresh today?

No

 No

Yes

 Yes

Action: Discard old solution.
Prepare a new solution immediately

before the next experiment.

Was the solvent (e.g., DMSO)
anhydrous and fresh?

No / Unsure

 No / Unsure

Yes

 Yes

Action: Use a new, sealed vial
of anhydrous solvent. Moisture

reduces JHU-083 solubility.

Did you observe any precipitation
or cloudiness in the final solution?

Yes

 Yes

No

 No

Action: Prepare a fresh solution.
Consider gentle warming or using a

slightly lower concentration.

Issue is likely not with JHU-083 preparation.
Review other experimental parameters.

Click to download full resolution via product page

Caption: Decision tree for troubleshooting JHU-083 solution-related issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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